Cas no 126956-20-5 (Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate)

• Product Name: Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate
• CAS No: 126956-20-5
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• MDL: MFCD07779928
• CID: 4692547
• Update Time: 2025-06-28

Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3,3,3-TRIFLUORO-2-HYDROXY-2-THIEN-2-YLPROPANOATE
• methyl 3,3,3-trifluoro-2-hydroxy-2-(thiophen-2-yl)propanoate
• METHYL 3,3,3-TRIFLUORO-2-HYDROXY-2-(2-THIENYL)PROPANOATE
• Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate

• MDL： MFCD07779928
• Inchi： 1S/C8H7F3O3S/c1-14-6(12)7(13,8(9,10)11)5-3-2-4-15-5/h2-4,13H,1H3
• InChI Key： ZTGOYHRJJWMSED-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)OC)(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 74.8

Additional information on Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate

Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate (CAS No. 126956-20-5): A Comprehensive Overview

Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate, identified by its CAS number 126956-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its trifluoromethyl and thienyl substituents, has garnered attention due to its unique structural and functional properties. The presence of both hydroxyl and carboxylate functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure is built around a propanoate backbone, with the trifluoromethyl group at the third carbon position, enhancing its lipophilicity and metabolic stability. The thienyl ring, a common motif in medicinal chemistry, contributes to the molecule's aromaticity and potential interactions with biological targets. The hydroxyl group at the second carbon introduces polarity and reactivity, making it a valuable precursor for further derivatization.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their improved pharmacokinetic profiles. Fluorine atoms can modulate metabolic pathways, enhance binding affinity, and increase chemical stability. The trifluoromethyl group in Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate is particularly noteworthy for its ability to influence these properties. This has led to extensive research into its applications in drug design and development.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate to develop novel therapeutic agents targeting various diseases. For instance, studies have shown its potential in the synthesis of inhibitors for enzymes involved in cancer metabolism. The trifluoromethyl group's ability to mimic alkyl groups while enhancing binding interactions has been particularly valuable in this context.

The thienyl ring in the molecule also plays a crucial role in its biological activity. Thiophene derivatives are known for their wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this moiety into drug candidates, researchers can leverage these known activities while exploring new therapeutic avenues. The hydroxyl group further enhances the molecule's potential by allowing for diverse chemical modifications through esterification, etherification, or oxidation reactions.

Recent advancements in synthetic methodologies have enabled more efficient production of Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate. Techniques such as fluoroalkylation and cross-coupling reactions have made it possible to introduce fluorine atoms and other functional groups with high precision. These methods have not only improved yield but also reduced the environmental impact of synthesis. As a result, researchers can now access this compound more readily for their studies.

The compound's potential extends beyond pharmaceutical applications. It has been explored as a key intermediate in materials science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group's electron-withdrawing properties can enhance material stability and durability under various conditions. Additionally, the thienyl ring can contribute to conductive properties when incorporated into organic semiconductors.

In conclusion, Methyl 3,3,3-trifluoro-2-hydroxy-2-thien-2-ylpropanoate (CAS No. 126956-20-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of scientific innovation.